Cas no 2680560-48-7 (3-(3,5-dichlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(3,5-dichlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680560-48-7
• MF: C₁₃H₁₃Cl₂NO₄
• MW: 318.152621984482
• CID: 5631347
• PubChem ID: 165922482
• Update Time: 2025-06-08

3-(3,5-dichlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28293504
• 2680560-48-7
• 3-(3,5-dichlorophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 3-(3,5-dichlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H13Cl2NO4/c1-2-3-20-13(19)16-11(12(17)18)6-8-4-9(14)7-10(15)5-8/h2,4-5,7,11H,1,3,6H2,(H,16,19)(H,17,18)
• InChI Key： XKFCEPBWYYDGRQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CC(C(=O)O)NC(=O)OCC=C)Cl

Computed Properties

• Exact Mass: 317.0221633g/mol
• Monoisotopic Mass: 317.0221633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(3,5-dichlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to 3-(3,5-dichlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic Acid (CAS No. 2680560-48-7)

3-(3,5-dichlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, identified by its CAS number 2680560-48-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes both aromatic and aliphatic moieties. The presence of multiple functional groups, such as the 3,5-dichlorophenyl substituent and the (prop-2-en-1-yloxy)carbonylamino moiety, imparts unique chemical properties that make it a promising candidate for various applications in drug discovery and therapeutic development.

The 3,5-dichlorophenyl group is a key structural feature that contributes to the compound's lipophilicity and potential interaction with biological targets. This moiety has been widely studied for its role in enhancing binding affinity and metabolic stability in drug molecules. In contrast, the (prop-2-en-1-yloxy)carbonylamino group introduces a polar and charged nature to the molecule, which can influence its solubility and reactivity. Such structural elements are often engineered to optimize pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

Recent advancements in medicinal chemistry have highlighted the importance of designing molecules with multifunctional groups to achieve synergistic effects in therapeutic interventions. The combination of the 3,5-dichlorophenyl and (prop-2-en-1-yloxy)carbonylamino groups in 3-(3,5-dichlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid suggests potential applications in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, studies have demonstrated that dichlorophenyl derivatives can exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses.

The (prop-2-en-1-yloxy)carbonylamino group is particularly noteworthy for its ability to form stable amide bonds with peptides and proteins. This functionality has been leveraged in the development of protease inhibitors and other targeted therapies. In particular, the propene oxide-derived moiety enhances the compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Such interactions are critical for achieving high selectivity and efficacy in drug design.

In the context of current research, 3-(3,5-dichlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has been explored as a lead compound for developing novel therapeutic agents. Preliminary studies have indicated that this molecule exhibits promising activity against certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, its structural features make it a suitable candidate for further derivatization to enhance its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to introduce the desired functional groups with minimal side products. These methodologies align with modern pharmaceutical manufacturing standards, emphasizing efficiency and sustainability.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding mode of 3-(3,5-dichlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid with biological targets. These studies have provided valuable insights into how the compound interacts with enzymes and receptors at the molecular level. By understanding these interactions, researchers can optimize the structure of the molecule to improve its therapeutic potential.

The pharmacokinetic behavior of this compound has also been evaluated through in vitro and in vivo studies. Initial findings suggest that it exhibits moderate solubility in aqueous media but demonstrates good bioavailability when administered orally. These characteristics are favorable for developing oral formulations that can be easily administered to patients.

In conclusion,3-(3,5-dichlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680560-48-7) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifunctional groups. Its potential applications in treating various diseases underscore the importance of innovative molecular design in drug development. As research continues to uncover new therapeutic targets and mechanisms, this compound holds promise as a valuable tool for developing next-generation therapeutics.